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Compound of Interest |

Compound Name: Methyl 2-oxooctadecanoate
CAS No.: 2380-18-9
Cat. No.: B13804065
Get Quote
. J

As a Senior Application Scientist, | approach laboratory safety and chemical logistics not
merely as a set of rules, but as a system of scientifically grounded decisions. When handling
specialized lipid derivatives like Methyl 2-oxooctadecanoate (CAS: 2380-18-9),
understanding its physicochemical behavior is the key to designing a self-validating disposal
and operational plan.

While long-chain fatty acid methyl esters (FAMES) lack the acute toxicity of heavy metals or
highly reactive reagents, their lipophilicity, melting points, and environmental oxygen demand
dictate strict operational workflows to prevent laboratory contamination and ensure regulatory
compliance.

Here is your comprehensive, step-by-step operational and disposal guide for Methyl 2-
oxooctadecanoate.

Part 1: Physicochemical Profile & Hazard Causality

To safely manage this compound, we must first understand how its physical state influences its
behavior in the lab. Methyl 2-oxooctadecanoate is a long-chain oxo-fatty acid methyl ester[1]
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[2].

L Operational Implication for
Property Quantitative Value . .
Handling & Disposal

High molecular weight lipid;
] non-volatile at room
Molecular Weight 312.49 g/mol o
temperature, eliminating

inhalation risks from vapors[1].

Exists as a waxy solid at room
_ _ temperature. Requires
Melting Point 57 °C . .
mechanical scraping for neat

transfer[1].

Floats on aqueous layers. If
) discharged into drains, it can
Density ~0.91 g/cm3 ] ]
form persistent emulsions and

blockages[2].

Dictates liquid waste
Solubilit Soluble in organics (MeOH, segregation. Skin permeability
olubili
Y CHCIs) increases drastically when

dissolved in organic solvents.

High Biological Oxygen
Demand (BOD); bulk disposal
via municipal drains is strictly
prohibited[3][4].

Biodegradability Readily biodegradable

The Causality of Safety: Because this compound is highly lipophilic, it easily integrates into
biological membranes. In its neat (pure solid) form, it poses minimal risk. However, when
dissolved in common laboratory solvents (e.g., chloroform or methanol), the solvent acts as a
carrier, drastically increasing the compound's ability to penetrate the skin barrier. Therefore,
nitrile or neoprene gloves are mandatory when handling solutions, whereas standard laboratory
attire is sufficient for the neat solid.

Part 2: Operational Workflow for Spill Response
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Fatty acid esters leave a persistent, slippery oily film that poses a severe slip hazard and can
cross-contaminate other experimental surfaces[4]. Water alone will not remove this lipophilic
residue.

Step-by-Step Spill Decontamination Protocol:

« |solate the Area: Restrict access immediately to prevent tracking the waxy solid or oily
residue across the laboratory floor.

e Assess and Contain the Physical State:

o For Solid Spills (Neat Chemical): Use a non-sparking spatula or stiff brush to mechanically
sweep the waxy solid into a chemically compatible, sealable container (e.g., wide-mouth
HDPE bottle). The waxy nature minimizes dust generation, so respiratory protection is

rarely needed unless aerosolized.

o For Liquid Spills (Dissolved in Solvent): Apply an inert, liquid-binding absorbent such as
diatomaceous earth, sand, or a universal binder[4]. Crucial Note: Do not use combustible
absorbents like sawdust if the solvent matrix is highly flammable.

o Chemical Decontamination: Wash the affected surface with a laboratory-grade surfactant
(e.g., Alconox) or a safety solvent (like isopropanol) to break down the lipid film.

o Waste Consolidation: Place all used absorbents, contaminated gloves, and wiping cloths into
a designated solid hazardous waste bin for incineration.

Part 3: Step-by-Step Disposal Procedures

According to 3, bulk quantities of aliphatic esters that cannot be recycled must be disposed of
via high-temperature incineration[3]. Discharging these compounds into municipal wastewater
systems causes a spike in Chemical and Biological Oxygen Demand (COD/BOD) and disrupts

water treatment processes|3].
Protocol: Routine Laboratory Disposal

o Determine the Waste Matrix: Assess whether the Methyl 2-oxooctadecanoate is neat

(solid) or dissolved in a solvent.
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« Execute Waste Segregation:

o Solid Waste: Place neat chemical residues and contaminated packaging into a leak-proof
container labeled "Solid Organic Waste - Combustible.”

o Non-Halogenated Liquid Waste: If dissolved in solvents like methanol, ethanol, or ethyl
acetate, route the mixture to the "Non-Halogenated Organic Waste" carboy.

o Halogenated Liquid Waste: If dissolved in chloroform (CHCIs) or dichloromethane (DCM),
route the mixture to the "Halogenated Organic Waste" carboy. Causality: Mixing non-
halogenated esters with halogenated solvents drastically increases the cost and
complexity of disposal at Treatment, Storage, and Disposal Facilities (TSDFs) due to the
risk of dioxin formation during incineration[5].

o Storage & Labeling: Store waste containers in secondary containment away from strong
oxidizing agents, strong acids, or strong bases, which could trigger exothermic hydrolysis[4].
Ensure the container is explicitly labeled with the chemical name and CAS Number (2380-
18-9).

» Final Destruction: Transfer the segregated containers to a licensed TSDF for high-
temperature incineration[4].

Disposal Decision Tree
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Decision tree for the segregation and disposal of Methyl 2-oxooctadecanoate waste streams.

Part 4: Regulatory Compliance (EPA/RCRA)
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Under the Resource Conservation and Recovery Act (RCRA), pure Methyl 2-
oxooctadecanoate is not specifically listed as a highly toxic "P-list" or "U-list" waste[6].
However, it must be managed as a Characteristic Hazardous Waste if the final waste mixture
exhibits properties such as ignitability (e.g., when dissolved in flammable solvents)[5][7].
Always maintain accurate waste manifests detailing the exact solvent matrix to ensure your
facility remains compliant with local environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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